Cas no 141519-23-5 (Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride)

• Product Name: Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride
• CAS No: 141519-23-5
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 3729683
• PubChem ID: 19787363
• Update Time: 2025-06-12

Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride
• 141519-23-5
• SCHEMBL9193168
• DYMIKKBFDSRYIU-UHFFFAOYSA-N
• EN300-7716252
• 2-methyl-2-(trifluoromethyl)pyrrolidinehydrochloride
• 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride
• 2-Methyl-2-(trifluoromethyl)pyrrolidine;hydrochloride
• Z4890548249

• Inchi： 1S/C6H10F3N.ClH/c1-5(6(7,8)9)3-2-4-10-5;/h10H,2-4H2,1H3;1H
• InChI Key： DYMIKKBFDSRYIU-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(C)CCCN1)(F)F

Computed Properties

• Exact Mass: 189.0532115Da
• Monoisotopic Mass: 189.0532115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride

Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride (CAS No. 141519-23-5): An Overview of Its Properties, Applications, and Recent Research

Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride (CAS No. 141519-23-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with the addition of a methyl and trifluoromethyl group, and is typically found in its hydrochloride salt form. The unique combination of these functional groups endows the compound with distinct chemical and biological properties that make it an important molecule in various research and industrial settings.

The molecular structure of 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride is characterized by the presence of a pyrrolidine ring, which provides a stable and flexible backbone. The substitution with a methyl group at the 2-position and a trifluoromethyl group at the same position introduces significant steric and electronic effects. The hydrochloride salt form ensures good solubility in water and other polar solvents, making it suitable for various applications in solution chemistry.

In terms of physical properties, 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride is a white crystalline solid with a melting point typically ranging from 160 to 165°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound's high solubility is crucial for its use in solution-based reactions and formulations. Additionally, its low volatility and stability under ambient conditions make it easy to handle and store.

The chemical reactivity of 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride is influenced by its functional groups. The pyrrolidine ring can participate in various nucleophilic reactions, while the trifluoromethyl group imparts significant electron-withdrawing effects that can modulate the reactivity of adjacent functional groups. This makes the compound useful as an intermediate in the synthesis of more complex molecules, particularly those with fluorinated functionalities.

In pharmaceutical research, 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride has gained attention due to its potential as a building block for drug discovery. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of molecules, which are desirable properties for drug candidates. Recent studies have explored its use in the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

A notable example of its application in drug discovery is its use as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders. The introduction of the trifluoromethyl group into these compounds has been shown to improve their pharmacokinetic properties, leading to enhanced efficacy and reduced side effects. This highlights the importance of 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride as a valuable starting material in medicinal chemistry.

Beyond pharmaceuticals, 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride has found applications in materials science. Its unique combination of functional groups makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis, particularly in asymmetric synthesis reactions where high enantioselectivity is required.

In environmental science, the compound's stability and low volatility make it an interesting candidate for use in environmental monitoring and remediation efforts. Its ability to form stable complexes with metal ions can be leveraged to develop new methods for detecting and removing heavy metals from contaminated water sources. Recent studies have shown promising results in using similar compounds for this purpose, suggesting that 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride could play a role in future environmental technologies.

The synthesis of 2-methyl-2-(trifluoromethyl)pyrrolidine hydrochloride involves several steps that are well-documented in the literature. One common approach involves the reaction of 1-bromo-3-trifluoromethylnaphthalene with pyrrolidine followed by methylation and subsequent conversion to the hydrochloride salt. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methods have led to more efficient routes that reduce environmental impact and improve overall process economics.

In conclusion, Pyrrolidine, 2-methyl-2-(trifluoromethyl)-, hydrochloride (CAS No. 141519-23-5) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for diverse reactivity profiles and biological activities, making it an essential molecule for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, this compound remains at the forefront of innovative developments in chemistry, biology, pharmaceuticals, materials science, and environmental science.